N'-(Phenylsulfonyl)benzenesulfonohydrazide

• IUPAC Name: N'-(benzenesulfonyl)benzenesulfonohydrazide
• InChI: InChI=1S/C12H12N2O4S2/c15-19(16,11-7-3-1-4-8-11)13-14-20(17,18)12-9-5-2-6-10-12/h1-10,13-14H
• InChI Key: VWSUQBGPNFFSLB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)NNS(=O)(=O)C2=CC=CC=C2
• Molecular Formula: C12H12N2O4S2
• DSSTOX Substance ID: DTXSID00284484
• Molecular Weight: 312.4 g/mol
• CAS RN: 6272-36-2

Description

N-(Phenylsulfonyl)benzenesulfonohydrazide (NPSB) is a widely used reagent in organic synthesis, particularly in the synthesis of pharmaceuticals and other compounds. NPSB is a versatile and easily accessible reagent, which has been used in a variety of reactions, such as the synthesis of heterocycles, cyclopropanes, and other compounds. NPSB has been extensively studied in the past decades and its applications in the synthesis of various compounds are well established.

Scientific Research Applications

Probe for Calcium Ion Capturing

N'-(Phenylsulfonyl)benzenesulfonohydrazide derivatives have been synthesized and used as probes for calcium ion capturing. The study by Hussain et al. (2020) demonstrates the use of these derivatives in detecting calcium ions in natural samples, highlighting their potential in analytical chemistry.

Synthesis of Benzosultams

A novel route involving N'-(Phenylsulfonyl)benzenesulfonohydrazide for the iron-catalyzed synthesis of benzosultams has been developed. This method is notable for its convenient operation and good functional group tolerance, as discussed by Zhang et al. (2023).

Free-radical Azidation Studies

In the field of organic synthesis, the γ-nitrogen of phenylsulfonyl azide, derived from benzenesulfonohydrazide, has been labeled for use in free-radical azidation studies. Masterson and Shackleford (2007) provide insights into this chemistry, which is valuable for the production of 15 N-amines.

Reactions with Hydrogen Chloride or Hydrogen Bromide

The reactions of benzenesulfonohydrazides with hydrogen chloride or hydrogen bromide have been explored by Yung et al. (1977). These reactions yield thiosulfonates and disulfides, providing a route for the synthesis of various chemical compounds.

Preparation of Triazolo[4,3-a]pyridines

N'-(Phenylsulfonyl)benzenesulfonohydrazide has been used in the preparation of 3-phenyl[1,2,4]triazolo[4,3-a]pyridines, a process detailed by Ito et al. (1980). This showcases its utility in heterocyclic chemistry.

Synthesis of Anti-bacterial Derivatives

The synthesis of N-substituted derivatives of certain compounds involving N'-(Phenylsulfonyl)benzenesulfonohydrazide has been reported by Khalid et al. (2016). These derivatives exhibited moderate to significant antibacterial activity.

Corrosion Inhibition Studies

Sulfonohydrazide derivatives, including those derived from N'-(Phenylsulfonyl)benzenesulfonohydrazide, have been investigated as corrosion inhibitors for carbon steel in acidic media. The study by Ichchou et al. (2019) reveals their effectiveness and potential applications in materials science.

Building Blocks in Organic Synthesis

N'-(Phenylsulfonyl)benzenesulfonohydrazide derivatives have been identified as useful building blocks in organic synthesis. Research by Guinchard et al. (2005) demonstrates their versatility in reactions with organometallics to produce N-(Boc)hydroxylamines.

Chlorination of Activated Arenes

N'-(Phenylsulfonyl)benzenesulfonohydrazide has been explored for the chlorination of activated arenes and heterocycles. The study by Misal et al. (2020) presents a new approach to this process, showcasing the compound's reactivity.

Synthesis of Tetrazoles

N'-(Phenylsulfonyl)benzenesulfonohydrazide has been used in the synthesis of tetrazoles, as described by Ito et al. (1984). This highlights its role in the preparation of heterocyclic compounds.

Addition-Cyclization of N-Methyl-N-arylacrylamides

The addition-cyclization of N-methyl-N-arylacrylamides with arylaldehydes or benzenesulfonohydrazides, involving N'-(Phenylsulfonyl)benzenesulfonohydrazide, has been developed as a metal-free process. Ji et al. (2016) discuss this environmentally friendly approach in organic synthesis.

Antibacterial Activity of Sulfonamide Derivatives

The antibacterial activity of sulfonamide derivatives, synthesized using N'-(Phenylsulfonyl)benzenesulfonohydrazide, has been evaluated. The study by Ajani et al. (2013) showcases the compound's medicinal potential.